Cas no 1111110-98-5 (6-(3,5-dimethylphenyl)-1H-pyridin-2-one)
1111110-98-5 structure
Product Name:6-(3,5-dimethylphenyl)-1H-pyridin-2-one
CAS No:1111110-98-5
MF:C13H13NO
MW:199.248423337936
MDL:MFCD11876181
CID:2606756
PubChem ID:53217562
Update Time:2025-04-21
6-(3,5-dimethylphenyl)-1H-pyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(3,5-dimethylphenyl)-1H-pyridin-2-one
- 6-(3,5-Dimethylphenyl)pyridin-2(1H)-one
- DTXSID70682594
- 6-(3,5-DIMETHYLPHENYL)-2-HYDROXYPYRIDINE
- 6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%
- 1111110-98-5
- MFCD11876181
-
- MDL: MFCD11876181
- Inchi: 1S/C13H13NO/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(15)14-12/h3-8H,1-2H3,(H,14,15)
- InChI Key: LSTMZBNQRFGYDT-UHFFFAOYSA-N
- SMILES: O=C1C=CC=C(C2C=C(C)C=C(C)C=2)N1
Computed Properties
- Exact Mass: 199.099714038Da
- Monoisotopic Mass: 199.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.1Ų
6-(3,5-dimethylphenyl)-1H-pyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB317485-5 g |
6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%; . |
1111110-98-5 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB317485-5g |
6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%; . |
1111110-98-5 | 95% | 5g |
€1159.00 | 2025-04-22 |
6-(3,5-dimethylphenyl)-1H-pyridin-2-one Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
1111110-98-5 (6-(3,5-dimethylphenyl)-1H-pyridin-2-one) Related Products
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